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Compound of Interest

Compound Name:
5-methoxythiazolo[5,4-d]pyrimidin-

2-amine

CAS No.: 920313-63-9

Cat. No.: B6263249

Get Quote

Executive Summary
Thiazolopyrimidine amines function primarily as ATP-competitive kinase inhibitors. Their mass

spectral behavior is defined by the unequal stability of the fused rings: the electron-deficient

pyrimidine ring is significantly more robust than the electron-rich thiazole ring. Successful

structural elucidation requires monitoring the competition between exocyclic amine elimination

(neutral loss of NH₃) and the thiazole ring's retro-Diels-Alder (RDA) cleavage.

Mechanistic Fragmentation Pathways
The fragmentation of thiazolopyrimidine amines under Electrospray Ionization (ESI-MS/MS)

follows a predictable, branched decay pathway governed by protonation dynamics.

Primary Ionization & Protonation
Mode: ESI(+) generates the

precursor.[1]
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Site of Protonation: The most basic nitrogen is typically N-7 (in thiazolo[4,5-d]pyrimidine

numbering) or the exocyclic amine, depending on substitution. Proton migration to the

thiazole sulfur is a critical pre-requisite for ring opening.

Pathway A: Exocyclic Amine Elimination (Diagnostic)
For amines with aliphatic tails or unsubstituted exocyclic amines, the initial step is often the

neutral loss of ammonia (NH₃, -17 Da) or the corresponding alkylamine.

Mechanism: Intramolecular nucleophilic attack or 1,2-elimination.

Observation: A high-intensity product ion at

. This distinguishes exocyclic amines from ring-embedded nitrogens.

Pathway B: Thiazole Ring Disintegration (Scaffold
Characteristic)
The thiazole ring is the "soft" target in the fused system.

C-S Bond Cleavage: The fragile C-S bond breaks first.

Loss of HCN/HNC: The thiazole ring typically expels hydrogen cyanide (HCN, -27 Da),

collapsing the 5-membered ring.

Loss of CS/HCS: Alternatively, loss of CS (-44 Da) or HCS radical can occur, though less

common in even-electron ESI spectra compared to EI.

Pathway C: Pyrimidine Core Fragmentation
The pyrimidine ring persists until high collision energies (CE > 35 eV) are applied.

RDA Reaction: A Retro-Diels-Alder cleavage releases HCN (-27 Da) or acetonitrile (CH₃CN,

-41 Da) if methyl-substituted.

Final Product: The formation of a radical cation species often marks the terminal

fragmentation stage.
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Comparative Analysis: Thiazolopyrimidines vs.
Alternatives
Distinguishing thiazolopyrimidines from isobaric or structurally similar kinase scaffolds is critical

in drug metabolism (DMPK) studies.

Feature
Thiazolopyrimidine
Amines

Quinazolines (e.g.,
Gefitinib)

Purines (e.g.,
Adenine)

Isotopic Pattern

Diagnostic ³⁴S peak

(~4.4% of ³²S

abundance). Essential

for confirmation.

No sulfur; classic C/N

isotopic envelope

only.

No sulfur; high

nitrogen content

affects mass defect.

Primary Neutral Loss
NH₃ (-17) followed by

HCN (-27).

Quinazoline-4-one

formation often

dominates; loss of

side chains.

Sequential loss of

HCN (-27) molecules

(x2 or x3).

Ring Stability

Asymmetric: Thiazole

breaks before

pyrimidine.

Symmetric: Benzene

and pyrimidine rings

are both highly stable.

High: Requires high

energy to break the

imidazole/pyrimidine

fusion.

Low Mass Marker
m/z 58-60 (Thiazole

fragments)

m/z 147

(Quinazolinium ion)

m/z 135 (Adenine

base peak)

RDA Behavior
Prominent in Thiazole

ring.

Rare; benzene ring

prevents facile RDA.

Common in the

imidazole moiety.

Experimental Protocol: Structural Elucidation
Workflow
Objective: Maximize diagnostic fragment generation while preserving molecular ion intensity for

accurate mass determination.

Step 1: Source Optimization (ESI)
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Solvent: 50:50 Methanol/Water + 0.1% Formic Acid. Note: Avoid Acetone/Acetonitrile if

possible to prevent adduct formation that mimics methylation.

Flow Rate: 5–10 µL/min (Infusion).

Capillary Voltage: 3.0 – 3.5 kV. (Lower voltage prevents in-source fragmentation of the labile

amine).

Step 2: MS/MS Acquisition (Collision Energy Ramping)
Do not use a static collision energy. Thiazolopyrimidines require a "stepped" approach to see

both the amine loss and the ring cleavage.

Low Energy (10-15 eV): Isolate the [M+H - NH₃]⁺ peak. This confirms the amine substituent.

Medium Energy (20-30 eV): Induce Thiazole Ring Cleavage (Loss of HCN/CS). Look for the

sulfur-stripped core.

High Energy (40+ eV): Fragment the Pyrimidine Core.

Step 3: Data Validation
Sulfur Check: Verify the presence of the ³⁴S isotope peak in the parent ion and any fragment

before the proposed loss of the thiazole ring. If the ³⁴S signature disappears, the thiazole ring

has been ejected.

Visualization of Fragmentation Pathways[1][2][3][4]
[5][6][7][8][9]
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Caption: Fragmentation tree of thiazolopyrimidine amines showing the competition between

exocyclic amine loss (green path) and direct thiazole ring cleavage (yellow path).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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